Cas no 145680-48-4 (muco-Inositol,1,2-di-O-methyl- (9CI))
145680-48-4 structure
Product Name:muco-Inositol,1,2-di-O-methyl- (9CI)
CAS No:145680-48-4
MF:C8H16O6
MW:208.209043502808
CID:153067
PubChem ID:57459394
Update Time:2025-04-19
muco-Inositol,1,2-di-O-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- muco-Inositol,1,2-di-O-methyl- (9CI)
- Viscumitol
- (1R,2S,3R,4S,5R,6S)-5,6-dimethoxycyclohexane-1,2,3,4-tetrol
- DTXSID70726664
- Q7935898
- 145680-48-4
-
- Inchi: 1S/C8H16O6/c1-13-7-5(11)3(9)4(10)6(12)8(7)14-2/h3-12H,1-2H3/t3-,4+,5+,6-,7-,8+
- InChI Key: HREVPIABJKTEDU-CNVXYERZSA-N
- SMILES: O(C)[C@H]1[C@@H]([C@H]([C@H]([C@@H]([C@H]1OC)O)O)O)O
Computed Properties
- Exact Mass: 208.09468823g/mol
- Monoisotopic Mass: 208.09468823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 99.4Ų
muco-Inositol,1,2-di-O-methyl- (9CI) Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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